Cas no 2228615-15-2 (tert-butyl N-2-amino-1-(2-fluoro-3-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2-fluoro-3-nitrophenyl)ethylcarbamate
• CAS No: 2228615-15-2
• MF: C₁₃H₁₈FN₃O₄
• MW: 299.29812669754
• CID: 5778083
• PubChem ID: 165701166
• Update Time: 2025-10-31

tert-butyl N-2-amino-1-(2-fluoro-3-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1889235
• tert-butyl N-[2-amino-1-(2-fluoro-3-nitrophenyl)ethyl]carbamate
• 2228615-15-2
• tert-butyl N-2-amino-1-(2-fluoro-3-nitrophenyl)ethylcarbamate

• Inchi： 1S/C13H18FN3O4/c1-13(2,3)21-12(18)16-9(7-15)8-5-4-6-10(11(8)14)17(19)20/h4-6,9H,7,15H2,1-3H3,(H,16,18)
• InChI Key： QKSKRMKOONSZFH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(CN)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.12813423g/mol
• Monoisotopic Mass: 299.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-2-amino-1-(2-fluoro-3-nitrophenyl)ethylcarbamate

Comprehensive Analysis of tert-butyl N-2-amino-1-(2-fluoro-3-nitrophenyl)ethylcarbamate (CAS No. 2228615-15-2)

tert-butyl N-2-amino-1-(2-fluoro-3-nitrophenyl)ethylcarbamate (CAS No. 2228615-15-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the fluoro and nitro substituents on the phenyl ring, make it a valuable intermediate for drug discovery and development. Researchers and chemists frequently search for "tert-butyl carbamate derivatives" or "fluoro-nitrophenyl compounds" due to their relevance in designing bioactive molecules targeting neurological and inflammatory pathways.

The compound's CAS No. 2228615-15-2 is often associated with queries like "synthesis of tert-butyl protected amines" or "applications of 2-fluoro-3-nitrophenyl derivatives," reflecting its significance in modern medicinal chemistry. Recent trends highlight its potential in developing kinase inhibitors and protease modulators, aligning with the growing demand for precision therapeutics. The carbamate group provides stability, while the amino functionality offers versatility for further derivatization, making it a hotspot for combinatorial chemistry.

From an analytical perspective, tert-butyl N-2-amino-1-(2-fluoro-3-nitrophenyl)ethylcarbamate exhibits distinct spectroscopic properties, such as characteristic NMR shifts and mass fragmentation patterns, which are critical for quality control in API manufacturing. Laboratories frequently inquire about "HPLC methods for nitrophenyl compounds" or "spectral data of CAS 2228615-15-2," underscoring its technical importance. Innovations in green chemistry have also spurred interest in eco-friendly synthesis routes for such intermediates, addressing sustainability concerns in the pharmaceutical industry.

Beyond its synthetic utility, this compound is explored in computational drug design due to its balanced lipophilicity and electronic profile. Keywords like "molecular docking with fluoro-nitrophenyl scaffolds" or "ADMET prediction for carbamate derivatives" are gaining traction in AI-driven research platforms. Its compatibility with cross-coupling reactions further enhances its appeal for constructing complex heterocycles, a trending topic in peer-reviewed journals.

In summary, tert-butyl N-2-amino-1-(2-fluoro-3-nitrophenyl)ethylcarbamate (CAS No. 2228615-15-2) represents a convergence of synthetic accessibility and biomedical relevance. As the industry shifts toward personalized medicine and fragment-based drug discovery, this compound's role is poised to expand, answering pressing search queries like "building blocks for CNS drugs" or "nitrophenyl analogs in oncology." Its multifaceted applications ensure continued interest across academic and industrial R&D sectors.